2,4-dichloro-N-{5-[(2-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}benzamide

• IUPAC Name: 2,4-dichloro-N-[5-[(2-chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H10Cl3N3OS2/c17-10-5-6-11(13(19)7-10)14(23)20-15-21-22-16(25-15)24-8-9-3-1-2-4-12(9)18/h1-7H,8H2,(H,20,21,23)
• InChI Key: ZDONJKQZTKZHNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NN=C(S2)NC(=O)C3=C(C=C(C=C3)Cl)Cl)Cl
• Molecular Formula: C16H10Cl3N3OS2
• Molecular Weight: 430.8 g/mol

Description

2,4-dichloro-N-{5-[(2-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the thiadiazole family, which is known for its diverse range of biological activities.

Mechanism of Action

The mechanism of action of 2,4-dichloro-N-{5-[(2-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}benzamide is not fully understood. However, it has been suggested that this compound may act by inhibiting various enzymes and signaling pathways that are involved in the development and progression of various diseases. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,4-dichloro-N-{5-[(2-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}benzamide are diverse. This compound has been shown to modulate various biochemical pathways such as the NF-κB pathway, JAK/STAT pathway, and PI3K/Akt pathway. It has also been shown to induce oxidative stress and DNA damage in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2,4-dichloro-N-{5-[(2-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}benzamide in lab experiments include its diverse range of biological activities, its potential use in the treatment of various diseases, and its ability to induce cell cycle arrest and apoptosis in cancer cells. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further investigation into its mechanism of action.

Future Directions

There are several future directions for the research on 2,4-dichloro-N-{5-[(2-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}benzamide. These include investigating its potential use in combination therapy with other drugs, further elucidating its mechanism of action, and exploring its potential use in the treatment of other diseases. Additionally, the development of novel analogs of this compound may lead to the discovery of new therapeutic agents.

Synthesis Methods

The synthesis of 2,4-dichloro-N-{5-[(2-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}benzamide involves the reaction of 2,4-dichlorobenzoyl chloride with 5-[(2-chlorobenzyl)thio]-1,3,4-thiadiazol-2-amine in the presence of a base such as triethylamine. This reaction leads to the formation of the desired compound, which can be purified using various chromatographic techniques.

Scientific Research Applications

The potential applications of 2,4-dichloro-N-{5-[(2-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl}benzamide in scientific research are diverse. This compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities. It has also been investigated for its potential use in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and diabetes.